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Compound of Interest

Compound Name: Ammonium nonanoate

Cat. No.: B1288919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ammonium nonanoate, also known as pelargonic acid ammonium salt, is a broad-spectrum,

non-selective, contact herbicide. It is the ammonium salt of nonanoic acid (pelargonic acid), a

nine-carbon saturated fatty acid that occurs naturally in various plants and animals. This guide

provides a comprehensive technical overview of ammonium nonanoate, including its chemical

and physical properties, synthesis, mechanism of action, applications in agriculture, and

potential relevance in drug development. Quantitative data are presented in structured tables,

and detailed experimental protocols are provided for key methodologies. Visual diagrams

illustrating the synthesis workflow, herbicidal mechanism, and a potential signaling pathway in

mammalian cells are included to facilitate understanding.

Chemical and Physical Properties
Ammonium nonanoate is a well-characterized compound with defined physical and chemical

properties. It is typically marketed as an aqueous solution.[1]
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Property Value Reference(s)

Synonyms
Pelargonic acid ammonium

salt, Ammonium pelargonate
[2]

Molecular Formula C₉H₂₁NO₂ [3]

Molecular Weight 175.27 g/mol [3]

CAS Number 63718-65-0 [3]

Appearance
White crystals; marketed as a

colorless to pale yellow liquid
[1]

Odor
Slight fatty acid or ammonia

odor
[1][3]

Solubility Completely miscible in water [4]

pH (of emulsion)
Typically neutral to slightly

alkaline (8.0 - 9.0)
[3][5]

Density
Approximately 1.00 g/cm³ at

20°C
[5]

Boiling Point 104.4°C (219.9°F) [3]

Environmental Fate

Rapidly biodegrades in soil

and water, typically within a

few days.

[2]

Synthesis of Ammonium Nonanoate
Ammonium nonanoate is synthesized through a direct neutralization reaction between

nonanoic acid and ammonia.[6] The nonanoic acid precursor can be derived from natural

sources, such as the ozonolysis of oleic acid found in beef tallow or vegetable oils.[7]

Experimental Protocol: Synthesis of Ammonium
Nonanoate Emulsion
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This protocol is adapted from a patented method for the preparation of an ammonium
nonanoate weeding emulsion.

Materials:

Nonanoic acid (99% purity)

Ammonia water (25-28%)

Deionized water

1000L reactor with temperature control and stirring capabilities

Metering tanks

Emulsifier (e.g., Agricultural milk 1602#)

Preservative (e.g., Potassium sorbate)

Penetrating agent (e.g., Agricultural organic silicon)

Thickener (e.g., Magnesium aluminum silicate)

Antifreeze agent (e.g., Glycerol)

Procedure:

Step 1: Neutralization Reaction

Add 84 kg of nonanoic acid to the 1000L reactor.

Set the reactor temperature to 60°C and begin stirring at 100 rpm.

Slowly add 80 kg of ammonia water dropwise at a flow rate of 2 kg/min , ensuring the

reaction mixture bubbles evenly.

After the initial ammonia addition, add 80 kg of deionized water to the reactor and continue

stirring for 20 minutes.
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Add the remaining 84 kg of nonanoic acid.

Continue the dropwise addition of the remaining 80 kg of ammonia water until the pH of the

reaction system reaches 8.

Stop the stirring. The resulting product is the ammonium nonanoate solution.

Step 2: Formulation of the Emulsion

To the ammonium nonanoate solution from Step 1, add the following components while

stirring:

9.84 kg of emulsifier (e.g., Agricultural milk 1602#)

492 g of preservative (e.g., Potassium sorbate)

6 kg of penetrating agent (e.g., Agricultural organic silicon)

2.46 kg of thickener (e.g., Magnesium aluminum silicate)

4.92 kg of antifreeze agent (e.g., Glycerol)

Continue stirring until a homogenous emulsion is formed.

Synthesis of Ammonium Nonanoate.

Herbicidal Application and Efficacy
Ammonium nonanoate is a fast-acting, post-emergence, contact herbicide with no soil

activity.[1] It is effective against a wide range of weeds, including grasses, broadleaf weeds,

moss, and algae.[4]

Mechanism of Action
The herbicidal activity of ammonium nonanoate is due to its rapid disruption of plant cell

membranes.[2] Upon contact with the plant foliage, the nonanoic acid component penetrates

the waxy cuticle of the leaves.[7] This leads to a loss of cell membrane integrity, causing rapid

leakage of cellular contents and subsequent desiccation and death of the plant tissue.[7][8] The

effects are typically visible within hours of application.[7]
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Herbicidal Action on Plant Cells.

Quantitative Efficacy Data
Numerous studies have evaluated the herbicidal efficacy of ammonium nonanoate. The

following tables summarize data from selected field trials.

Table 1: Weed Control Efficacy in Organic Vegetable Production

Weed Species
Herbicide Rate (kg
a.i./ha)

Application Volume
(L/ha)

Weed Control (%)

Tumble Pigweed 10.8 654 >80

Spiny Pigweed 10.8 654 >80

Carpetweed 7.2 164 66

Carpetweed 10.8 654 >88

Goosegrass 7.2 - 10.8 164 - 981 31 - 54

Smooth Crabgrass 7.2 - 10.8 164 - 981 24 - 54

Table 2: Comparative Weed Control in Pumpkin

Herbicide Weed Control (%)

Ammonium Nonanoate 88 - 98

Clove Oil + Cinnamon Oil 40 - 69

Relevance to Drug Development and Mammalian
Cell Signaling
While the primary application of ammonium nonanoate is in agriculture, its constituent fatty

acid, nonanoic acid, and other medium-chain fatty acids (MCFAs) have been shown to possess

biological activity in mammalian systems, which may be of interest to drug development

professionals.
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Interaction with G-Protein Coupled Receptors (GPCRs)
MCFAs, including those with carbon chain lengths of 9-14, can act as signaling molecules by

functioning as ligands for the orphan G-protein coupled receptor GPR84.[5] GPR84 is

expressed in leukocytes, and its activation by MCFAs is coupled to a pertussis toxin-sensitive

G(i/o) pathway.[5] This interaction can lead to downstream cellular responses, including

calcium mobilization and the inhibition of adenylyl cyclase, which reduces cyclic AMP (cAMP)

production.[5] Furthermore, activation of GPR84 by MCFAs has been shown to amplify the

lipopolysaccharide-stimulated production of the proinflammatory cytokine interleukin-12 p40.[5]

MCFA Interaction with GPR84.

Neurological and Other Effects
Some research suggests that pelargonic acid may be more potent than valproic acid in treating

seizures, without the associated HDAC inhibition-related teratogenicity.[4] Additionally,

nonanoic acid has been observed to promote neuronal differentiation and neurite growth in cell

lines.[9] It can also induce changes in the sodium/potassium ratio in epidermal cells, indicating

an effect on cell membrane integrity, and modulate the expression of inflammatory cytokines

like interleukin-6.[9]

Toxicology and Safety
Ammonium nonanoate is considered to have low mammalian toxicity.

Toxicity Endpoint Value Species Reference(s)

Acute Oral LD₅₀ >5000 mg/kg Rat [3]

Acute Dermal LD₅₀ >2000 mg/kg Rabbit [3]

Eye Irritation
Causes serious eye

irritation
- [3]

Skin Irritation
Mild to moderate skin

irritant
- [10]

The U.S. Environmental Protection Agency (EPA) has granted an exemption from the

requirement of a tolerance for residues of ammonium nonanoate in or on all food
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commodities when used as a herbicide. This is based on its low toxicity and the fact that

residues from its use are not likely to exceed naturally occurring levels.[2]

Conclusion
Ammonium nonanoate is a well-established, effective, and rapidly biodegradable contact

herbicide. Its straightforward synthesis and clear mechanism of action in plants make it a

valuable tool, particularly in organic agriculture. For drug development professionals, while

ammonium nonanoate itself is not a therapeutic agent, the biological activity of its constituent,

nonanoic acid, as a signaling molecule that interacts with GPCRs like GPR84, presents an

interesting area for further investigation. The ability of MCFAs to modulate immune responses

and neuronal differentiation suggests that this class of molecules may hold untapped

therapeutic potential. Further research is warranted to explore these possibilities and to fully

understand the pharmacokinetics and pharmacodynamics of nonanoic acid and its salts in

mammalian systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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